- Preparation of azapeptide or azapeptidomimetic compounds inhibiting multidrug resistance proteins BCRP and/or P-gp, France, , ,
Cas no 96736-00-4 (4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid)
96736-00-4 structure
Product Name:4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid
CAS No:96736-00-4
MF:C12H16N2O4
MW:252.266443252563
MDL:MFCD06656437
CID:803278
Update Time:2024-10-25
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid
- 4-(2'-N-Boc-hydrazino)benzoic acid
- 4-(Boc-hydrazino)benzoic acid
- 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]benzoic acid
- Boc-4-hydrazinobenzoic acid
- Hydrazinecarboxylicacid, 2-(4-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
- AK114500
- 4-({[(tert-butoxy)carbonyl]amino}amino)benzoic acid
- 4-[2-(tert-Butoxycarbonyl)hydrazinyl]benzoic acid
- 4-(2-N-Boc-Hydrazino)Benzoic Acid
- Boc-NH-Abz(4)-OH
- KSC955G0F
- 4-(Boc-hydrazino)-benzoic acid
- FRMCTSPNGUPJRR-UHFFFAOYSA-N
- 4-(N'-Boc-hydrazino)-benzoic acid
- KM3429
- 6778AC
- AK
- 1-(1,1-Dimethylethyl) 2-(4-carboxyphenyl)hydrazinecarboxylate (ACI)
- 4-[2-(tert-Butoxycarbonyl)hydrazino]benzoic acid
- 4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid
-
- MDL: MFCD06656437
- Inchi: 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-13-9-6-4-8(5-7-9)10(15)16/h4-7,13H,1-3H3,(H,14,17)(H,15,16)
- InChI Key: FRMCTSPNGUPJRR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(NNC(OC(C)(C)C)=O)=CC=1)O
Computed Properties
- Exact Mass: 252.11100
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 304
- Topological Polar Surface Area: 87.7
Experimental Properties
- Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.5 g/l) (25 º C),
- PSA: 87.66000
- LogP: 2.70030
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158919-10g |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid |
96736-00-4 | 95+% | 10g |
$374 | 2021-06-16 | |
| Ambeed | A112602-1g |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid |
96736-00-4 | 97% | 1g |
$28.0 | 2025-04-14 | |
| Ambeed | A112602-5g |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid |
96736-00-4 | 97% | 5g |
$79.0 | 2025-04-14 | |
| TRC | B810055-10mg |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic Acid |
96736-00-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810055-50mg |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic Acid |
96736-00-4 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810055-100mg |
4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic Acid |
96736-00-4 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-ZV160-1g |
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid |
96736-00-4 | 96% | 1g |
¥293.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-ZV160-200mg |
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid |
96736-00-4 | 96% | 200mg |
¥110.0 | 2022-02-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 78R0105-1g |
4-(N'-Boc-hydrazino)-benzoic acid |
96736-00-4 | 97% | 1g |
381.62CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 78R0105-5g |
4-(N'-Boc-hydrazino)-benzoic acid |
96736-00-4 | 97% | 5g |
1611.28CNY | 2021-05-07 |
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; pH 8 - 9, 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 1 h, rt
Reference
- 3,5-Bis(phenyl)-1H-heteroaryl derivatives as medicaments, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
Reference
- Preparation of succinimido hydrazinoarylcarboxylates and analogs as conjugating agents for biological macromolecules, European Patent Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane
Reference
- Improved methods and compositions for fluorine-18 labeling of proteins, peptides and other molecules, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- New hydrazone derivatives of Adriamycin and their immunoconjugates - a correlation between acid stability and cytotoxicity, Bioconjugate Chemistry, 1991, 2(3), 133-41
Production Method 6
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ; overnight, rt
Reference
- Chemoproteomic profiling and discovery of protein electrophiles in human cells, Nature Chemistry, 2017, 9(3), 234-243
Production Method 7
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ; overnight, rt
Reference
- Tyrosine-specific modification via a dearomatization-rearomatization strategy: Access to azobenzene functionalized peptides, Organic Letters, 2021, 23(11), 4137-4141
Production Method 8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; pH 9, rt; 48 h, pH 9, rt
1.2 Reagents: Citric acid Solvents: Water ; pH 4
1.2 Reagents: Citric acid Solvents: Water ; pH 4
Reference
- Design and synthesis of N'-phenylacylhydrazide safety-catch resin and its application in synthesis of p-nitroaniline chromogenic peptide substrates, Huaxue Shiji, 2012, 34(11), 967-971
Production Method 9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; overnight, rt
Reference
- Hydrogen peroxide based oxidation of hydrazines using HBr catalyst, Tetrahedron, 2021, 102,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; rt; 48 h, rt
1.2 Reagents: Citric acid ; pH 4, rt
1.2 Reagents: Citric acid ; pH 4, rt
Reference
- Preparation of immuno inhibitory pyrazolone compounds, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
Reference
- Preparation of anthracycline immunoconjugates as neoplasm inhibitors, European Patent Organization, , ,
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Raw materials
- Di-tert-butyl dicarbonate
- (E)-N-((tert-Butoxycarbonyl)oxy)benzimidoyl cyanide
- 4-hydrazinobenzoic acid
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Preparation Products
4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
96736-00-4 (4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid) Related Products
- 166974-96-5(Hydrazinecarboxylic acid, 2-(4-aminophenyl)-, 1,1-dimethylethyl ester)
- 836684-53-8(Hydrazinecarboxylic acid, 2-(5-carboxy-2-methylphenyl)-,1-(1,1-dimethylethyl) ester)
- 155290-47-4(2-(2'-N-Boc-hydrazino)benzoic acid)
- 156899-02-4(3-(2'-N-Boc-hydrazino)benzoic acid)
- 380383-86-8(Hydrazinecarboxylic acid, 2-(2-methylphenyl)-, 1,1-dimethylethyl ester)
- 42116-43-8(N'-phenyl(tert-butoxy)carbohydrazide)
- 40887-05-6(Hydrazinecarboxylicacid, 2-phenyl-, phenylmethyl ester)
- 41120-20-1(Methyl 2-(2-methoxycarbonylhydrazinyl)benzoate)
- 93138-89-7(Hydrazinecarboxylic acid, 2-(4-methylphenyl)-, 1,1-dimethylethyl ester)
- 1824102-83-1(tert-butyl 2-(2-(methoxycarbonyl)-phenyl)hydrazinecarboxylate)
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